Cas no 54669-84-0 (Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-)

Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)- structure
54669-84-0 structure
Product Name:Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-
CAS No:54669-84-0
MF:C18H24O2
MW:272.381965637207
CID:353969
PubChem ID:12270341
Update Time:2025-04-19

Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-
    • 4-tert-butyl-2-phenacylcyclohexan-1-one
    • OPWJLYPXLLWOHU-UHFFFAOYSA-N
    • 4-(tert-butyl)-2-(2-oxo-2-phenylethyl)-1-cyclohexanone
    • 54669-84-0
    • AKOS021982202
    • 4-tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone
    • SCHEMBL2993114
    • DTXSID70483366
    • Inchi: 1S/C18H24O2/c1-18(2,3)15-9-10-16(19)14(11-15)12-17(20)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
    • InChI Key: OPWJLYPXLLWOHU-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CC1CC(C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 272.17772
  • Monoisotopic Mass: 272.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)- Related Literature

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